Cas no 2764728-53-0 (2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene)

• Product Name: 2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene
• CAS No: 2764728-53-0
• MF: C₁₃H₉FI₂O
• MW: 454.017311811447
• CID: 6795455
• PubChem ID: 164893837
• Update Time: 2025-06-08

2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene
• MFCD34760111
• 2764728-53-0

• Inchi： 1S/C13H9FI2O/c14-12-10(15)6-7-11(16)13(12)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： RRXUTCQXWYQZJR-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1OCC1C=CC=CC=1)F)I

Computed Properties

• Exact Mass: 453.87269g/mol
• Monoisotopic Mass: 453.87269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene

2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene: A Comprehensive Overview

2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene is a complex aromatic compound with the CAS number 2764728-53-0. This compound is characterized by its unique structure, which includes a benzyloxy group, a fluoro substituent, and two iodine atoms attached to the benzene ring. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a subject of interest in various fields of chemistry and materials science.

The synthesis of 2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene involves a series of carefully designed reactions that ensure the precise placement of substituents on the benzene ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of such compounds. For instance, the use of directing groups and catalytic systems has been pivotal in constructing this molecule efficiently.

One of the most intriguing aspects of 2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene is its electronic structure. The iodine atoms are known to exert a strong electron-withdrawing effect due to their high electronegativity, while the benzyloxy group contributes an electron-donating resonance effect. This interplay between electron-withdrawing and electron-donating groups creates a unique electronic environment that can be exploited in various applications.

Recent studies have highlighted the potential of 2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene in organic electronics and optoelectronic devices. The compound's ability to undergo redox reactions makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and solar cells. Researchers have demonstrated that incorporating this compound into device architectures can enhance their efficiency and stability under operational conditions.

In addition to its electronic properties, 2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene has shown potential in medicinal chemistry. The fluoro substituent is known to enhance lipophilicity and bioavailability, which are critical factors in drug design. Recent investigations have explored its role as a lead compound for developing new pharmaceutical agents targeting specific biological pathways.

The toxicological profile of 2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene has also been a subject of recent research. Studies indicate that while the compound exhibits moderate cytotoxicity against certain cell lines, its toxicity can be modulated by altering the substituent pattern on the benzene ring. These findings underscore the importance of careful structural optimization when designing compounds for biomedical applications.

From an environmental perspective, understanding the degradation pathways of 2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene is crucial for assessing its potential impact on ecosystems. Recent work has revealed that the compound undergoes rapid photodegradation under UV light, which could mitigate its persistence in natural environments.

In conclusion, 2-(Benzyloxy)-3-fluoro-1,4-diiodobenzene is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and properties continue to inspire innovative research directions, from materials science to pharmacology. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing technological and therapeutic solutions.